Cas no 58944-44-8 (7-Nonyn-1-ol)

• Product Name: 7-Nonyn-1-ol
• CAS No: 58944-44-8
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 4052555
• Update Time: 2025-11-05

7-Nonyn-1-ol Chemical and Physical Properties

Names and Identifiers

• 7-Nonyn-1-ol

• Inchi： 1S/C9H16O/c1-2-3-4-5-6-7-8-9-10/h10H,4-9H2,1H3
• InChI Key： MUTLJKHWRQHJPU-UHFFFAOYSA-N
• SMILES： C(O)CCCCCC#CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 7-Nonyn-1-ol

Recent Advances in the Study of 7-Nonyn-1-ol (CAS: 58944-44-8) and Its Applications in Chemical Biology and Medicine

7-Nonyn-1-ol (CAS: 58944-44-8) is a terminal alkyne alcohol with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its utility as a versatile building block for the synthesis of bioactive molecules and its role in click chemistry applications. This research brief synthesizes the latest findings on 7-Nonyn-1-ol, focusing on its chemical properties, biological activities, and emerging applications in drug discovery and development.

One of the key areas of interest is the use of 7-Nonyn-1-ol in bioorthogonal chemistry. Researchers have exploited its terminal alkyne group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the selective labeling of biomolecules in complex biological systems. A 2023 study published in *Journal of Chemical Biology* demonstrated its efficacy in tagging cell-surface glycans, providing new insights into glycosylation patterns associated with cancer progression.

In medicinal chemistry, 7-Nonyn-1-ol has been investigated as a precursor for the synthesis of novel antimicrobial agents. A recent *European Journal of Medicinal Chemistry* paper reported its incorporation into a series of fatty acid derivatives showing potent activity against drug-resistant bacterial strains. The study identified optimal chain length modifications that enhanced membrane permeability while maintaining low cytotoxicity.

Pharmacokinetic studies have revealed interesting properties of 7-Nonyn-1-ol derivatives. Research from *Drug Metabolism and Disposition* (2024) characterized the metabolic pathways of these compounds, identifying cytochrome P450 enzymes responsible for their oxidative metabolism. These findings are crucial for designing derivatives with improved metabolic stability and bioavailability profiles.

Emerging applications in materials science have expanded the utility of 7-Nonyn-1-ol beyond biological systems. A *ACS Applied Materials & Interfaces* publication detailed its use in creating self-assembled monolayers with unique surface properties, enabling precise control over material-biological interfaces. This has implications for developing advanced biosensors and drug delivery systems.

Ongoing clinical investigations are exploring the therapeutic potential of 7-Nonyn-1-ol-based compounds. Preliminary results from Phase I trials of a prostate cancer targeting agent incorporating this scaffold show promising tumor selectivity and manageable safety profiles. These developments position 7-Nonyn-1-ol as an important chemical tool for future therapeutic development.